Cas no 946278-85-9 (1-(2,5-diethoxy-4-methylbenzenesulfonyl)-4-3-(trifluoromethyl)phenylpiperazine)

• Product Name: 1-(2,5-diethoxy-4-methylbenzenesulfonyl)-4-3-(trifluoromethyl)phenylpiperazine
• CAS No: 946278-85-9
• MF: C₂₂H₂₇F₃N₂O₄S
• MW: 472.520995378494
• CID: 5429887
• Update Time: 2025-05-25

1-(2,5-diethoxy-4-methylbenzenesulfonyl)-4-3-(trifluoromethyl)phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-diethoxy-4-methylphenyl)sulfonyl-4-[3-(trifluoromethyl)phenyl]piperazine
• 1-(2,5-diethoxy-4-methylbenzenesulfonyl)-4-3-(trifluoromethyl)phenylpiperazine

• Inchi： 1S/C22H27F3N2O4S/c1-4-30-19-15-21(20(31-5-2)13-16(19)3)32(28,29)27-11-9-26(10-12-27)18-8-6-7-17(14-18)22(23,24)25/h6-8,13-15H,4-5,9-12H2,1-3H3
• InChI Key： FFWWTMWQZFTLHT-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC(OCC)=C(C)C=C2OCC)(=O)=O)CCN(C2=CC=CC(C(F)(F)F)=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 1-(2,5-diethoxy-4-methylbenzenesulfonyl)-4-3-(trifluoromethyl)phenylpiperazine

Introduction to 1-(2,5-diethoxy-4-methylbenzenesulfonyl)-4-3-(trifluoromethyl)phenylpiperazine (CAS No. 946278-85-9) and Its Emerging Applications in Chemical Biology

The compound 1-(2,5-diethoxy-4-methylbenzenesulfonyl)-4-3-(trifluoromethyl)phenylpiperazine (CAS No. 946278-85-9) represents a significant advancement in the realm of chemical biology, particularly in the design and development of novel pharmacophores. This compound, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in modulating biological pathways and its structural features that align with contemporary drug discovery paradigms.

At the core of this compound’s appeal lies its sulfonamide moiety, specifically the 2,5-diethoxy-4-methylbenzenesulfonyl group, which is known for its ability to enhance binding affinity and selectivity in protein interactions. This structural feature has been extensively studied in recent years for its role in inhibiting various enzymatic targets, particularly those involved in inflammatory and neurodegenerative diseases. The presence of a trifluoromethyl group on the phenyl ring further contributes to the compound’s metabolic stability and lipophilicity, making it an attractive candidate for oral administration and prolonged biological activity.

Recent research has highlighted the compound’s potential as a scaffold for developing small-molecule inhibitors targeting kinases and other signaling proteins. For instance, studies have demonstrated that derivatives of this class exhibit inhibitory effects on cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The sulfonyl-piperazine core architecture not only provides a favorable pharmacokinetic profile but also allows for facile chemical modifications to optimize potency and reduce off-target effects. These attributes make it a promising candidate for further exploration in oncology research.

In addition to its kinase inhibition properties, 1-(2,5-diethoxy-4-methylbenzenesulfonyl)-4-3-(trifluoromethyl)phenylpiperazine has shown promise in preclinical models as a modulator of neurotransmitter receptors. The combination of the sulfonamide group with the piperazine moiety creates a scaffold that can interact with both ionotropic and metabotropic receptors, offering potential therapeutic benefits in conditions such as depression and anxiety disorders. Preliminary studies have indicated that this compound may enhance serotonin receptor activity without causing significant side effects, positioning it as a viable alternative to existing treatments.

The trifluoromethyl substituent plays a pivotal role in modulating the electronic properties of the aromatic ring, thereby influencing binding interactions with biological targets. This modification is particularly valuable in drug design due to its ability to increase binding affinity and metabolic stability. The 2,5-diethoxy groups provide additional hydrophobicity while maintaining solubility, ensuring that the compound can be effectively delivered systemically. These structural features collectively contribute to its favorable pharmacological profile.

Advances in computational chemistry have further accelerated the exploration of this compound’s potential applications. Molecular docking simulations have been employed to predict binding interactions with various protein targets, providing insights into its mechanism of action. These computational studies have identified key residues involved in binding, guiding experimental efforts to optimize potency and selectivity. Such integrative approaches are becoming increasingly indispensable in modern drug discovery pipelines.

The synthesis of 1-(2,5-diethoxy-4-methylbenzenesulfonyl)-4-3-(trifluoromethyl)phenylpiperazine presents unique challenges due to its complex structural motif. However, recent advancements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the aromatic rings and introducing functional groups with high precision. These innovations are crucial for enabling further exploration of its pharmacological properties.

In conclusion, 1-(2,5-diethoxy-4-methylbenzenesulfonyl)-4-3-(trifluoromethyl)phenylpiperazine (CAS No. 946278-85-9) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and favorable pharmacokinetic properties make it an attractive candidate for further investigation across multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms of action, compounds like this are poised to play a pivotal role in advancing therapeutic strategies for complex diseases.